Cas no 179248-78-3 (Benzene, 1-nitro-4-(phenylmethoxy)-2-(trifluoromethyl)-)
179248-78-3 structure
Product Name:Benzene, 1-nitro-4-(phenylmethoxy)-2-(trifluoromethyl)-
CAS No:179248-78-3
MF:C14H10F3NO3
MW:297.22931432724
CID:1368931
PubChem ID:53702317
Update Time:2025-04-20
Benzene, 1-nitro-4-(phenylmethoxy)-2-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-nitro-4-(phenylmethoxy)-2-(trifluoromethyl)-
- SCHEMBL8808389
- BUTRFGVPQBOTEN-UHFFFAOYSA-N
- BS-31318
- 1-nitro-4-phenylmethoxy-2-(trifluoromethyl)benzene
- 4-(BENZYLOXY)-1-NITRO-2-(TRIFLUOROMETHYL)BENZENE
- 179248-78-3
-
- Inchi: 1S/C14H10F3NO3/c15-14(16,17)12-8-11(6-7-13(12)18(19)20)21-9-10-4-2-1-3-5-10/h1-8H,9H2
- InChI Key: BUTRFGVPQBOTEN-UHFFFAOYSA-N
- SMILES: FC(C1C=C(C=CC=1[N+](=O)[O-])OCC1C=CC=CC=1)(F)F
Computed Properties
- Exact Mass: 297.0613
- Monoisotopic Mass: 297.06127767g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 350
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 55Ų
Experimental Properties
- PSA: 52.37
Benzene, 1-nitro-4-(phenylmethoxy)-2-(trifluoromethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P00I0ED-1g |
Benzene, 1-nitro-4-(phenylmethoxy)-2-(trifluoromethyl)- |
179248-78-3 | 95% | 1g |
$183.00 | 2025-02-28 | |
| 1PlusChem | 1P00I0ED-5g |
Benzene, 1-nitro-4-(phenylmethoxy)-2-(trifluoromethyl)- |
179248-78-3 | 95% | 5g |
$532.00 | 2025-02-28 | |
| 1PlusChem | 1P00I0ED-10g |
Benzene, 1-nitro-4-(phenylmethoxy)-2-(trifluoromethyl)- |
179248-78-3 | 95% | 10g |
$875.00 | 2025-02-28 | |
| A2B Chem LLC | AI39525-1g |
4-(benzyloxy)-1-nitro-2-(trifluoromethyl)benzene |
179248-78-3 | 95% | 1g |
$176.00 | 2024-04-20 | |
| A2B Chem LLC | AI39525-5g |
4-(benzyloxy)-1-nitro-2-(trifluoromethyl)benzene |
179248-78-3 | 95% | 5g |
$499.00 | 2024-04-20 | |
| A2B Chem LLC | AI39525-10g |
4-(benzyloxy)-1-nitro-2-(trifluoromethyl)benzene |
179248-78-3 | 95% | 10g |
$825.00 | 2024-04-20 |
Benzene, 1-nitro-4-(phenylmethoxy)-2-(trifluoromethyl)- Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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